Cas no 1447-26-3 (3-Methyl-3-hepten-5-one)

• Product Name: 3-Methyl-3-hepten-5-one
• CAS No: 1447-26-3
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 149591
• PubChem ID: 5364923
• Update Time: 2025-06-10

3-Methyl-3-hepten-5-one Chemical and Physical Properties

Names and Identifiers

• 4-Hepten-3-one,5-methyl-
• 5-Methyl-4-hepten-3-one
• (E)-5-methylhept-4-en-3-one
• 3-Methyl-3-hepten-5-one
• starbld0044620
• (4E)-5-Methyl-4-hepten-3-one #
• (4E)-5-Methyl-4-hepten-3-one
• 548ZER4VUE
• (E)-5-Methyl-4-hepten-3-one
• 20685-44-3
• 1447-26-3
• XJEHTASYOBAEDB-VOTSOKGWSA-N
• 4-Hepten-3-one, 5-methyl-, (E)-
• Homomesityl oxide
• 5-methylhept-4-en-3-one
• 5-Methyl-4-hepten-3-on
• 4-Hepten-3-one, 5-methyl-
• (4E)-5-methylhept-4-en-3-one

• Inchi： 1S/C8H14O/c1-4-7(3)6-8(9)5-2/h6H,4-5H2,1-3H3/b7-6+
• InChI Key： XJEHTASYOBAEDB-VOTSOKGWSA-N
• SMILES： O=C(CC)/C=C(\C)/CC

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.3

Experimental Properties

• Color/Form: Not available
• Density: 0.8591
• Melting Point: -66.9°C (estimate)
• Boiling Point: 166.55°C
• Flash Point: 59.9°C
• Refractive Index: 1.4476
• PSA: 17.07
• Vapor Pressure: 1.8±0.3 mmHg at 25°C

3-Methyl-3-hepten-5-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Amber Vial, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on 3-Methyl-3-hepten-5-one

Recent Advances in the Study of 3-Methyl-3-hepten-5-one (CAS: 1447-26-3) in Chemical Biology and Pharmaceutical Research

3-Methyl-3-hepten-5-one (CAS: 1447-26-3) is a volatile organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural properties, has been the subject of numerous studies aimed at understanding its biological activity, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this molecule.

Recent studies have focused on the synthesis and characterization of 3-Methyl-3-hepten-5-one, with particular emphasis on its role as a key intermediate in the production of more complex bioactive molecules. Researchers have developed novel catalytic methods to enhance the efficiency and selectivity of its synthesis, leveraging advances in green chemistry and sustainable practices. These methods not only improve yield but also reduce environmental impact, aligning with the growing demand for eco-friendly pharmaceutical production.

In the realm of biological activity, 3-Methyl-3-hepten-5-one has demonstrated promising antimicrobial and anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit significant inhibitory effects against a range of Gram-positive and Gram-negative bacteria. Additionally, its anti-inflammatory potential was highlighted in a separate study, where it was shown to modulate key signaling pathways involved in chronic inflammation, suggesting potential applications in treating inflammatory diseases.

Further investigations into the pharmacokinetics and pharmacodynamics of 3-Methyl-3-hepten-5-one have provided insights into its bioavailability and metabolic stability. Advanced computational modeling and in vitro assays have been employed to predict its behavior in biological systems, offering a foundation for future drug development efforts. These studies underscore the compound's potential as a scaffold for designing new therapeutic agents with improved efficacy and safety profiles.

The pharmaceutical industry has also explored the use of 3-Methyl-3-hepten-5-one in drug formulation and delivery systems. Its lipophilic nature makes it a suitable candidate for incorporation into nanoparticle-based delivery platforms, enhancing the targeted delivery of drugs to specific tissues or cells. Recent patents filed in this area highlight innovative approaches to leveraging this compound for improved drug solubility and controlled release.

Despite these advancements, challenges remain in the widespread application of 3-Methyl-3-hepten-5-one. Issues such as scalability of synthesis, potential toxicity at higher concentrations, and the need for more extensive clinical validation are areas that require further research. Collaborative efforts between academia and industry are essential to address these challenges and unlock the full potential of this versatile molecule.

In conclusion, 3-Methyl-3-hepten-5-one (CAS: 1447-26-3) represents a promising area of research in chemical biology and pharmaceutical sciences. Its diverse biological activities, coupled with advances in synthetic methodologies, position it as a valuable candidate for future therapeutic development. Continued research and innovation will be crucial in translating these findings into practical applications that benefit human health.